Cas no 126726-62-3 (Isopropenylboronic Acid Pinacol Ester)

• Product Name: Isopropenylboronic Acid Pinacol Ester
• CAS No: 126726-62-3
• MF: C₉H₁₇BO₂
• MW: 168.041083097458
• MDL: MFCD08276843
• CID: 63841
• PubChem ID: 10997426
• Update Time: 2025-04-18

Isopropenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(prop-1-en-2-yl)-1,3,2-dioxaborolane
• 2-Isopropenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Isopropenylboronic acid pinacol ester
• 2-Isopropenylboronic acid, pinacol ester
• 4,4,5,5-tetramethyl-2-prop-1-en-2-yl-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(isopropenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(1-methylethenyl)-1,3,2-dioxaborolane
• Isopropenylboronic acid picol ester
• Isopropenylboronic acid pinacol este
• 4,4,5,5-tetramethyl-2-(prop-1-en-2-yl)-1,3,2-
• 2-(1-Methylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Isopropenyl boronic acid pinacol ester
• Z1255387555
• 126726-62-3
• SVSUYEJKNSMKKW-UHFFFAOYSA-N
• 2-isopropenyl-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
• isopropenyl boronic acid pinacol ester
• SCHEMBL252994
• AKOS005146510
• DTXSID70451202
• 2-Isopropenylboronic acid pinacol ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-methylethenyl)-
• 4,4,5,5-TETRAMETHYL-2-(1-METHYLETHENYL)-1
• 4,4,5,5-tetra methyl-2-(prop-1-en-2-yl)-1,3,2-dioxaborolane
• (Isopropenylboronic acid pinacol ester)
• AS-11408
• (4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isopropene
• MFCD08276843
• 2-isopropenyl-4,4,5,5-tetramethyl 1,3,2-dioxaborolane
• MB06091
• I1038
• J-513983
• Isopropenylboronic acid pinacol ester, contains phenothiazine as stabilizer, 95%
• 2-isopropenyl-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• EN300-196435
• 4.4.5.5-tetramethyl-2-(prop-1-en-2-yl)-1.3.2-dioxaborolane
• Isopropenylboronic acid pinacol ester, stabilized with 0.5% phenothiazine
• A2657
• 2-isopropenyl-4,4,5,5-tetramethyl-[1.3.2]dioxaborolane
• 4,4,5,5-tetramethyl-2-(prop-1-en-2-yl)-1,3,2-di oxaborolane
• PROP-1-EN-2-YLBORONIC ACID PINACOL ESTER
• J-005426
• FT-0658663
• CS-W000865
• 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen prop-1-en-2-ylboronate
• DB-062502
• BBL102645
• STL556448
• 4,4,5,5-Tetramethyl-2-(1-methylethenyl)-1,3,2-dioxaborolane; 2-Isopropenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 4,4,5,5-Tetramethyl-2-(isopropenyl)-1,3,2-dioxaborolane; 4,4,5,5-Tetramethyl-2-(prop-1-en-2-yl)-1,3,2-dioxaborolane;
• 627-007-7
• DTXCID20402022
• Isopropenylboronic Acid Pinacol Ester

• MDL： MFCD08276843
• Inchi： 1S/C9H17BO2/c1-7(2)10-11-8(3,4)9(5,6)12-10/h1H2,2-6H3
• InChI Key： SVSUYEJKNSMKKW-UHFFFAOYSA-N
• SMILES： O1B(C(=C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 168.13200
• Monoisotopic Mass: 168.1321599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.894 g/mL at 25 °C
• Melting Point: 157-161 ºC
• Boiling Point: 47-49 °C/9 mbar
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.4320
• PSA: 18.46000
• LogP: 2.19390

Isopropenylboronic Acid Pinacol Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H317-H319-H335
• Warning Statement： P210-P280-P305+P351+P338-P370+P378
• Hazardous Material transportation number：UN 1993
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-43
• Safety Instruction： S16-S26-S36/37
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R10; R36/37/38; R43
• Safety Term：S16;S26;S36/37

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters